Cas no 47477-04-3 (N-Deacetylisocolchicine)

N-Deacetylisocolchicine structure
N-Deacetylisocolchicine structure
Product name:N-Deacetylisocolchicine
CAS No:47477-04-3
MF:C20H23NO5
MW:357.400326013565
CID:2639784
PubChem ID:327341

N-Deacetylisocolchicine Chemical and Physical Properties

Names and Identifiers

    • (7S)-7-amino-1,2,3,9-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-10-one
    • N-Deacetylisocolchicine
    • Deacetylisocolchicine
    • Isocolchicine, N-deacetyl-
    • Inchi: 1S/C20H23NO5/c1-23-16-10-13-12(6-8-15(16)22)18-11(5-7-14(13)21)9-17(24-2)19(25-3)20(18)26-4/h6,8-10,14H,5,7,21H2,1-4H3/t14-/m0/s1
    • InChI Key: NLJVJPAFJAGEPD-AWEZNQCLSA-N
    • SMILES: O(C)C1=C(C(=CC2=C1C1C=CC(C(=CC=1[C@H](CC2)N)OC)=O)OC)OC

Computed Properties

  • Exact Mass: 357.158
  • Monoisotopic Mass: 357.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.25
  • Boiling Point: 626.6°C at 760 mmHg
  • Flash Point: 287°C
  • Refractive Index: 1.597

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